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Introduction
Dimethyl morpholinophosphoramidate (DMMPA), a colorless, slightly viscous liquid with the

chemical formula C₆H₁₄NO₄P, has a notably limited scope of documented applications within

the scientific literature.[1][2] Despite its classification as an organophosphorus compound,

extensive searches of chemical and patent databases reveal a primary historical use as a

chemical agent simulant and a subject of toxicological studies. This review consolidates the

available information on DMMPA, focusing on its known applications and significant

toxicological findings. Due to the sparse data on its use in synthetic, medicinal, or industrial

chemistry, a comprehensive guide with extensive experimental protocols and quantitative data,

as initially intended, cannot be compiled from the existing public-domain literature.

Chemical Properties
Basic chemical and physical properties of Dimethyl morpholinophosphoramidate are

summarized below.
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Property Value Reference

CAS Number 597-25-1 [1][3]

Molecular Formula C₆H₁₄NO₄P [2][3]

Molecular Weight 195.15 g/mol [3]

Appearance
Clear colorless slightly viscous

liquid
[1]

Solubility Water soluble [1]

Stability

Slowly hydrolyzes upon

exposure to moisture;

hydrolysis is rapid in acidic

conditions.

[1]

Known Applications
The predominant application of DMMPA found in the literature is its use as a simulant for highly

toxic anticholinesterase agents, such as nerve gases. Its physical properties mimic those of the

actual agents, allowing for its use in training for chemical defense procedures without the

associated high toxicity.[4] Studies have shown that DMMPA can be detected in urine after

percutaneous, oral, and intramuscular administration, making it a useful and relatively safe

compound for studying total intake of chemical agents.

Toxicological Profile
The toxicology of DMMPA has been the subject of significant investigation, most notably by the

National Toxicology Program (NTP). A long-term gavage study in rodents revealed evidence of

carcinogenicity.

Key Toxicological Findings:

Carcinogenicity: Long-term exposure to DMMPA was found to cause an increased incidence

of mononuclear cell leukemia in both male and female F344/N rats.[4][5] However, no

evidence of carcinogenicity was observed in B6C3F1 mice under the same study conditions.

[5]
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Mutagenicity: DMMPA was found to be mutagenic in the L5178Y/TK+/- mouse lymphoma

assay in the absence of S9 metabolic activation.[5] It also induced chromosomal aberrations

and sister-chromatid exchanges in Chinese hamster ovary cells without S9 activation.[5]

The workflow for a typical long-term toxicology and carcinogenesis study, such as the one

conducted for DMMPA by the NTP, is outlined below.
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General workflow for toxicology and carcinogenesis studies.
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Lack of Other Documented Applications
Extensive literature searches for the application of Dimethyl morpholinophosphoramidate in

other areas of chemistry and industry have not yielded significant results. Specifically, there is

no substantial evidence in peer-reviewed journals or patents for its use as:

A phosphorylating agent in organic synthesis.

A precursor or intermediate in the synthesis of pharmaceuticals or agrochemicals.

A flame retardant.

A ligand in catalysis.

While searches for these applications often lead to other organophosphorus compounds, such

as dimethyl methylphosphonate (DMMP), they do not provide relevant information for DMMPA
itself.

Conclusion
Based on a comprehensive review of the available scientific and patent literature, Dimethyl

morpholinophosphoramidate (DMMPA) has a very narrow and specialized history of use,

primarily as a simulant for chemical warfare agents. Its toxicological profile has been studied in

detail, with findings indicating carcinogenic potential in rats. There is a notable absence of data

supporting its application in broader synthetic, medicinal, or industrial fields. Consequently, the

development of an in-depth technical guide with extensive experimental protocols and

quantitative data for a wider range of applications is not feasible at this time. Future research

may uncover new uses for this compound, but its current documented role remains limited.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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